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Introduction

Naphthol Green B, also known as Acid Green 1, is a synthetic nitroso dye belonging to the acid
dye group.[1] In histological applications, it is primarily utilized for its ability to selectively stain
collagen and as a component in polychrome staining techniques, most notably in specific
variants of trichrome stains.[2][3] Its vibrant green color provides excellent contrast to nuclear
and cytoplasmic stains, facilitating the clear visualization and differentiation of various tissue
components. This document provides detailed application notes and protocols for the use of
Naphthol Green B in histological and cytological preparations.

Principle of Staining

Naphthol Green B is an anionic dye that binds to basic tissue components. The staining
mechanism is primarily based on electrostatic interactions between the negatively charged
sulfonic acid groups of the dye and the positively charged amino groups of proteins, particularly
abundant in collagen fibers.[1] The dye's utility in trichrome staining methods relies on the
differential affinities of various tissue elements for different acid dyes of varying molecular
sizes, a principle that allows for the simultaneous demonstration of nuclei, cytoplasm, and
connective tissues in contrasting colors.

Applications in Histology
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Collagen Staining in Trichrome Methods

Naphthol Green B serves as a substitute for other green counterstains like Light Green SF
yellowish or Fast Green FCF in certain trichrome staining protocols. One such method is
Mollier's trichrome stain, which is effective in differentiating elastic fibers, collagen, and cellular
elements.[4] Trichrome stains are invaluable in pathology for assessing the degree of fibrosis in
tissues, such as in liver cirrhosis or cardiac pathology, where the extent of collagen deposition
is a key diagnostic and prognostic indicator.

General Connective Tissue and Cytoplasmic
Counterstain

Due to its anionic nature, Naphthol Green B can be employed as a general counterstain for
cytoplasm and other connective tissue elements, providing a green backdrop against which
nuclear stains (like hematoxylin) or specific chromogenic signals in immunohistochemistry can
be visualized. While less common than other counterstains, its use can be advantageous in
specific contexts where a green counterstain is desired for optimal color contrast.

Quantitative Data

The interaction of Naphthol Green B with proteins has been studied, providing insights into its
staining mechanism. The following table summarizes key quantitative parameters from a study
on the binding of Naphthol Green B to bovine serum albumin (BSA), which serves as a model
for protein interactions.
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Parameter

Value

Method of
Determination

Reference

Binding Constant (K)

1.41 x 10° L-mol—?

Fluorescence

Spectrophotometry
Number of Binding 196 Fluorescence
Sites (n) ' Spectrophotometry
Thermodynamic
Parameters
AH (Enthalpy Fluorescence
-5.71 kJ-mol—1
Change) Spectrophotometry
AG (Gibbs Free Fluorescence
-30.25 kJ-mol—?

Energy Change)

Spectrophotometry

AS (Entropy
Change)

79.95 J-K~*-mol—*

Fluorescence

Spectrophotometry

These data indicate a strong, spontaneous binding interaction between Naphthol Green B and

protein, driven by both enthalpic and entropic factors.

Experimental Protocols

Protocol 1: Mollier's Trichrome Stain for Elastic Fibers

and Collagen

This protocol is adapted from the method described by Mollier for the simultaneous

demonstration of elastic fibers, collagen, nuclei, and cytoplasm.[4]

Reagents:

e Weigert's Iron Hematoxylin: (e.g., a commercially available kit)

e Solution A (Elastic Fiber Stain):

o Orcein: 0.8 g
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o Hydrochloric Acid, concentrated: 1 mL

o Ethanol, 100%: 50 mL

o Distilled Water: 50 mL

e Solution B (Plasma Stain):

o Azocarmine: 2 g

o Acetic Acid, glacial: 1 mL

o Distilled Water: 100 mL

e Solution C (Differentiator):

o Phosphotungstic Acid: 5 g

o Distilled Water: 100 mL

e Solution D (Collagen Stain):

o Naphthol Green B (C.I. 10020): 1 g

o Acetic Acid, glacial: 1 mL

o Distilled Water: 100 mL

 Acid Alcohol (for differentiation of hematoxylin)

» Ethanol solutions (95% and 100%)

e Xylene

e Resinous mounting medium

Procedure:

o Deparaffinize and rehydrate tissue sections to distilled water.

© 2025 BenchChem. All rights reserved. 4/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Mordanting (for formalin-fixed tissue): For improved staining, mordant sections in Bouin's
fluid at 56-60°C for 1 hour, then wash in running tap water until the yellow color disappears.

Elastic Fiber Staining: Place sections in Solution A and incubate for 12 hours.

Nuclear Staining: Stain nuclei with Weigert's iron hematoxylin for 1-3 minutes.

Differentiate briefly in acid alcohol and "blue" in running tap water for 10-15 minutes.

Wash in distilled water.

Cytoplasmic Staining: Place sections in Solution B for 15-30 minutes.

Differentiation: Decolorize in Solution C for 2-6 hours, changing the solution three times.

Rinse quickly with distilled water.

Collagen Staining: Place sections in Solution D for 15-30 minutes.

Dehydration and Clearing: Agitate vigorously in 95% ethanol for 30 seconds. Dehydrate
through two changes of 100% ethanol and clear in two changes of xylene.

Mounting: Mount with a resinous mounting medium.

Expected Results:

Nuclei: Blue to black

Elastic Fibers: Black

Erythrocytes: Red

Cytoplasm: Purple

Collagen: Green

Protocol 2: Naphthol Green B as a Simple Collagen
Stain/Counterstain
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This protocol outlines the use of Naphthol Green B as a standalone stain for collagen or as a
counterstain in other histological procedures.

Reagents:

e Naphthol Green B Staining Solution:
o Naphthol Green B (C.I. 10020): 0.5-1¢g
o Distilled Water: 100 mL

o Acetic Acid, glacial: 0.5 mL (optional, to enhance staining)

Nuclear Stain (optional): Weigert's Iron Hematoxylin or other suitable nuclear stain.

Ethanol solutions (95% and 100%)

Xylene

Resinous mounting medium
Procedure:
o Deparaffinize and rehydrate tissue sections to distilled water.

o Optional Nuclear Staining: If desired, stain nuclei with Weigert's iron hematoxylin,
differentiate, and blue as per standard protocols. Wash well in running tap water.

o Collagen/Cytoplasmic Staining: Immerse slides in the Naphthol Green B staining solution for
5-10 minutes.

e Rinsing: Briefly rinse in distilled water.

o Dehydration and Clearing: Dehydrate rapidly through graded alcohols (95% and 100%) and
clear in xylene.

e Mounting: Mount with a resinous mounting medium.

Expected Results:
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e Collagen and Cytoplasm: Green

» Nuclei (if stained): Blue to black

Visualizations
Logical Workflow for Mollier's Trichrome Stain

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b577255?utm_src=pdf-custom-synthesis
https://www.stainsfile.com/dyes/naphthol-green-b/
https://gspchem.com/products/naphthol-green-b/
https://www.calpaclab.com/naphthol-green-b-100g-each/spc-na120-100gm
https://www.stainsfile.com/protocols/molliers-trichrome-for-elastic-and-collagen/
https://www.benchchem.com/product/b577255#histological-applications-of-naphthol-green-b-stain
https://www.benchchem.com/product/b577255#histological-applications-of-naphthol-green-b-stain
https://www.benchchem.com/product/b577255#histological-applications-of-naphthol-green-b-stain
https://www.benchchem.com/product/b577255#histological-applications-of-naphthol-green-b-stain
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b577255?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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